1-(4-Butoxyphenyl)-2-(1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C24H20N2O4S
• Molecular Weight: 432.5 g/mol
• IUPAC Name: 1-(4-butoxyphenyl)-2-(1,3-thiazol-2-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C24H20N2O4S/c1-2-3-13-29-16-10-8-15(9-11-16)20-19-21(27)17-6-4-5-7-18(17)30-22(19)23(28)26(20)24-25-12-14-31-24/h4-12,14,20H,2-3,13H2,1H3
• InChI Key: HBXXXYKCQOATAN-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C2C3=C(C(=O)N2C4=NC=CS4)OC5=CC=CC=C5C3=O

Description

1-(4-Butoxyphenyl)-2-(1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a synthetic heterocyclic compound belonging to the chromeno[2,3-c]pyrrole-dione family. Its structure comprises a chromene ring fused to a pyrrole-dione core, with a 4-butoxyphenyl group at position 1 and a 1,3-thiazol-2-yl substituent at position 2.

This compound is synthesized via a multicomponent reaction involving methyl 4-(o-hydroxyphenyl)-2,4-dioxobutanoates, aryl aldehydes, and primary amines under mild conditions .

Biological Activity

1-(4-Butoxyphenyl)-2-(1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a compound of significant interest due to its potential biological activities. This article synthesizes current research findings, case studies, and experimental data related to the biological effects of this compound.

Chemical Structure and Properties

The compound features a complex structure that includes:

• A chromeno core
• A thiazole moiety
• A butoxyphenyl substituent

This unique arrangement contributes to its diverse biological activities.

Antiviral Activity

Research indicates that derivatives of compounds similar to 1-(4-butoxyphenyl)-2-(1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione exhibit antiviral properties. Notably, compounds with similar structures have been shown to inhibit the Hepatitis C virus (HCV) effectively. The mechanism involves the inhibition of viral replication through interaction with viral proteins .

Antioxidant Properties

Studies have demonstrated that chromeno[2,3-c]pyrroles possess antioxidant activity. This activity is attributed to their ability to scavenge free radicals and reduce oxidative stress in biological systems. The antioxidant capacity is critical for preventing cellular damage and could have implications in aging and chronic diseases .

Enzyme Inhibition

Certain derivatives have been identified as potent inhibitors of phosphodiesterase (PDE) enzymes. For instance, a related compound showed an IC₅₀ value of 17 nM against PDE5, indicating strong inhibitory potential. This suggests a role in therapeutic applications for conditions like erectile dysfunction and pulmonary hypertension .

Glucokinase Activation

Compounds within this class have also been reported as glucokinase activators. This property is particularly relevant for diabetes management as it can enhance glucose metabolism and insulin sensitivity .

Study on Antiviral Efficacy

In a study focusing on the antiviral effects of structurally similar compounds, researchers found that modifications to the thiazole ring significantly enhanced antiviral activity against HCV. The study highlighted the importance of structural optimization in developing effective antiviral agents.

Antioxidant Activity Assessment

A comparative analysis was conducted on various chromeno[2,3-c]pyrrole derivatives to evaluate their antioxidant capabilities. The results indicated that specific substitutions on the phenyl group substantially increased radical scavenging activity. This suggests potential applications in nutraceuticals aimed at reducing oxidative stress-related diseases.

Data Table: Summary of Biological Activities

Activity	Mechanism	Reference
Antiviral	Inhibition of HCV replication
Antioxidant	Scavenging free radicals
PDE Inhibition	Competitive inhibition of PDE5
Glucokinase Activation	Enhances glucose metabolism

Scientific Research Applications

Synthesis and Characterization

The synthesis of 1-(4-Butoxyphenyl)-2-(1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione involves several steps that typically include the formation of the thiazole ring and subsequent reactions to introduce the chromeno and pyrrole moieties. The characterization of the synthesized compound is often performed using techniques such as NMR spectroscopy, mass spectrometry, and infrared spectroscopy to confirm its structure and purity.

Anticancer Activity

Recent studies have highlighted the anticancer properties of this compound. It has been evaluated for its cytotoxic effects against various cancer cell lines. For instance:

• Cell Lines Tested : The compound has shown significant cytotoxicity against breast (MCF-7), cervical (HeLa), and brain (U87MG) cancer cell lines.
• Mechanism of Action : The anticancer efficacy is attributed to mechanisms such as induction of apoptosis, cell cycle arrest, and generation of reactive oxygen species (ROS). These mechanisms are crucial for disrupting cancer cell proliferation and survival.

Table 1: Anticancer Activity Summary

Cell Line	IC50 Value (μM)	Mechanism of Action
MCF-7	3.04	Apoptosis induction
HeLa	3.20	Cell cycle arrest
U87MG	4.50	ROS generation

Antimicrobial Properties

In addition to its anticancer activity, this compound exhibits promising antimicrobial properties. Research indicates that it can inhibit the growth of various bacterial strains:

• Tested Strains : Includes Staphylococcus aureus and Escherichia coli.
• Minimum Inhibitory Concentration (MIC) : The compound has demonstrated low MIC values comparable to standard antibiotics.

Table 2: Antimicrobial Activity Summary

Bacterial Strain	MIC Value (μM)	Comparison with Antibiotics
Staphylococcus aureus	6	Comparable to cefotaxime
Escherichia coli	8	Comparable to ampicillin

Structure-Activity Relationship (SAR)

The structure-activity relationship studies have shown that modifications to the chemical structure can significantly impact biological activity. For example:

• Substituents : The presence of specific functional groups such as thiazole enhances lipophilicity and biological activity.
• Linker Length : Variations in the alkyl chain length influence cellular uptake and interaction with biological targets.

Comparison with Similar Compounds

Comparison with Structural Analogs

Key Observations :

• Synthetic Flexibility : The multicomponent reaction allows diverse substituent combinations. Electron-donating groups (e.g., butoxy, methoxy) require longer heating (up to 2 h), while electron-withdrawing groups (e.g., nitro, chloro) react faster (15–20 min) .
• Thiazole vs. Thiadiazole : The thiazole ring in the target compound may offer different binding profiles compared to AV-C’s thiadiazole, which is critical for TRIF pathway activation .

Structural-Activity Relationships (SAR)

• Position 1 (Aryl Group) :
  • Electron-rich groups (e.g., 3,4,5-trimethoxyphenyl) enhance steric bulk but may reduce metabolic stability.
  • Halogenated aryl groups (e.g., 2-fluorophenyl in AV-C) improve target engagement through hydrophobic interactions .
• Position 2 (Heterocycle) :
  • Thiazole/thiadiazole rings are critical for bioactivity. Thiadiazoles (as in AV-C) show stronger TRIF activation, possibly due to additional nitrogen atoms facilitating hydrogen bonding .
• Chromene Core Modifications :
  • Substituents on the chromene ring (e.g., 7-chloro in ) influence electronic properties and binding affinity to enzymatic targets.